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Abstract

Methyl p-methoxyhydrocinnamate, also known as methyl 3-(4-methoxyphenyl)propanoate, is
a naturally occurring compound with a history rooted in the exploration of microbial metabolites.
While its synthesis can be achieved through straightforward chemical reactions, its
documented discovery originates from its isolation from a fungal species. This technical guide
provides an in-depth overview of the discovery, history, and key experimental data related to
methyl p-methoxyhydrocinnamate, tailored for a scientific audience.

Discovery and Natural Occurrence

The first documented discovery of methyl p-methoxyhydrocinnamate as a natural product
was reported in 1995 by William A. Ayer and his research group.[1] The compound was
isolated from the liquid culture of the blue stain fungus Ophiostoma crassivaginata.[1] This
discovery was part of a broader investigation into the phenolic and polyketide metabolites of
this particular fungus. Beyond this fungal source, methyl p-methoxyhydrocinnamate has also
been identified in plant species, including Piper lolot and Piper sarmentosum.[2]

Isolation from Ophiostoma crassivaginata

The isolation of methyl p-methoxyhydrocinnamate was a key finding in the characterization
of the metabolome of O. crassivaginata. The experimental workflow for its isolation from the
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fungal culture is outlined below.

Fungal Culture and Growth

Liquid culture of Ophiostoma crassivaginata

'

Incubation and fungal growth

Extraction and Separation

Filtration to separate mycelium and culture broth

'

Solvent extraction of the culture broth

'

Chromatographic separation of the extract

Identification

Isolation of Methyl p-methoxyhydrocinnamate

'

Spectroscopic analysis (NMR, MS)

Click to download full resolution via product page

Caption: Experimental workflow for the isolation of methyl p-methoxyhydrocinnamate.
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Chemical Synthesis: A Historical Perspective

While the formal "discovery" is tied to its natural isolation, the synthesis of methyl p-
methoxyhydrocinnamate can be inferred from established chemical principles that predate its
1995 identification as a natural product. A definitive first synthesis report is not readily available
in prominent literature, likely because the compound can be prepared through routine and well-
understood reactions. Two primary synthetic routes are plausible for its early preparation.

Synthesis via Fischer Esterification and Hydrogenation

A common and historical approach to synthesizing saturated esters like methyl p-
methoxyhydrocinnamate involves a two-step process:

o Fischer Esterification: The precursor, p-methoxycinnamic acid, is reacted with methanol in
the presence of an acid catalyst (such as sulfuric acid) to form methyl p-methoxycinnamate.

o Catalytic Hydrogenation: The resulting unsaturated ester is then hydrogenated, typically
using a palladium on carbon (Pd/C) catalyst, to reduce the double bond and yield methyl p-
methoxyhydrocinnamate.

Starting Materials

p-Methoxycinnamic Acid
H+ catalyst Intermediate Final Product
I
Methanol Fischer Esterification Methyl p-methoxycinnamate Catalytic Hydrogenation ——| Methyl p-methoxyhydrocinnamate

Click to download full resolution via product page

Caption: Two-step synthesis of methyl p-methoxyhydrocinnamate.

Synthesis via Esterification of p-Methoxyhydrocinnamic
Acid
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A more direct, one-step synthesis involves the Fischer esterification of p-
methoxyhydrocinnamic acid with methanol in the presence of an acid catalyst. The parent acid,
p-methoxyhydrocinnamic acid, is mentioned in the context of early 20th-century organic
synthesis literature, making this a highly probable early synthetic route.[3][4]

Physicochemical and Spectroscopic Data

The structural characterization of methyl p-methoxyhydrocinnamate relies on standard
analytical techniques. Below is a summary of its key properties.

Property Value

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol [2]

CAS Number 15823-04-8[2]

Appearance Not specified in early literature
Boiling Point Not specified in early literature
Melting Point Not specified in early literature

Note: Detailed physical properties like boiling and melting points are not consistently reported
in the initial discovery literature.

Experimental Protocols
General Protocol for Synthesis via Fischer Esterification
of p-Methoxyhydrocinnamic Acid

This protocol is a generalized representation based on standard laboratory procedures for
Fischer esterification.

e Reaction Setup: To a round-bottom flask containing p-methoxyhydrocinnamic acid (1.0 eq.),
add an excess of methanol (typically 10-20 eq.) to act as both reactant and solvent.
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o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1
eq.).

e Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

o Workup: After completion, cool the mixture to room temperature and remove the excess
methanol under reduced pressure. Dilute the residue with an organic solvent (e.g., ethyl
acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid,
followed by a brine wash.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent to yield the crude product. Further purification can be achieved by column
chromatography.

Conclusion

The history of methyl p-methoxyhydrocinnamate is marked by its formal discovery as a
natural product from the fungus Ophiostoma crassivaginata in 1995. While its synthesis was
achievable through well-established chemical reactions prior to this date, the 1995 study by
Ayer et al. represents the first documented isolation and characterization of this compound
from a biological source. This guide provides a foundational understanding of its discovery,
plausible synthetic pathways, and key data for researchers in natural product chemistry and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096258#methyl-p-methoxyhydrocinnamate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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